Cas no 4001-73-4 (2-Bromobenzamide)

• Product Name: 2-Bromobenzamide
• CAS No: 4001-73-4
• MF: C₇H₆BrNO
• MW: 200.03264093399
• MDL: MFCD00007969
• CID: 84907
• PubChem ID: 87564924
• Update Time: 2025-10-28

2-Bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzamide
• o-Bromobenzamide
• Benzamide, 2-bromo-
• Benzamide, o-bromo-
• NHNAEZDWNCRWRW-UHFFFAOYSA-N
• 2-bromo-benzamide
• SMR000459857
• 2 - Bromobenzamide
• bromobenzamide
• PubChem3733
• Maybridge1_005867
• 2-Carbamoyl-1-bromobenzene
• MLS000861073
• MLS000862942
• HMS558C15
• NHNAEZDWNCRWRW-UHFFFAOYSA-
• HMS3343D06
• HMS2197I12
• NSC10071
• EBD1827
• InChI=1/C7H6BrNO/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H2,9,10)
• EINECS 223-650-9
• MFCD00007969
• NSC-10071
• F11343
• SY026521
• 2-Bromobenzamide, 98%
• AKOS000197212
• DTXSID50193077
• 84VHS7LS88
• B2050
• CS-0038446
• 4001-73-4
• CCG-249626
• NCGC00165420-01
• UPCMLD00WSHK-009:001
• UPCMLD00WSHK-009:002
• FT-0611528
• NSC 10071
• GS-3638
• CHEMBL1878709
• NS00030698
• SCHEMBL700922
• DTXCID60115568
• DB-020706

• MDL： MFCD00007969
• Inchi： 1S/C7H6BrNO/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： NHNAEZDWNCRWRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 198.96300
• Monoisotopic Mass: 198.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Beige powder
• Density: 1.5488 (rough estimate)
• Melting Point: 158.0 to 162.0 deg-C
• Boiling Point: 298℃ at 760 mmHg
• Flash Point: 134°C
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 43.09000
• LogP: 2.24830

2-Bromobenzamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromobenzamide

Comprehensive Guide to 2-Bromobenzamide (CAS No. 4001-73-4): Properties, Applications, and Industry Insights

2-Bromobenzamide (CAS No. 4001-73-4) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. With the growing demand for brominated aromatic compounds, this chemical has garnered significant attention in research and industrial applications. Its molecular structure, featuring a bromine substituent at the ortho position of the benzamide ring, offers unique reactivity, making it valuable for cross-coupling reactions and functional group transformations.

In recent years, the surge in green chemistry initiatives has propelled interest in optimizing synthetic routes for compounds like 2-Bromobenzamide. Researchers are exploring catalytic methods to reduce waste and improve yields, aligning with the global push for sustainable chemical manufacturing. This compound’s versatility also extends to material science, where it serves as a precursor for liquid crystals and polymeric materials with tailored properties.

The pharmaceutical industry frequently utilizes 2-Bromobenzamide as a building block for active pharmaceutical ingredients (APIs). Its ability to undergo palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, makes it indispensable in drug discovery. Questions like "How is 2-Bromobenzamide used in drug synthesis?" or "What are the safety protocols for handling brominated amides?" reflect common queries among professionals, highlighting the need for detailed technical guidance.

From an analytical perspective, CAS No. 4001-73-4 is characterized by techniques like NMR spectroscopy and HPLC-MS, ensuring purity and compliance with industry standards. Regulatory frameworks such as REACH and FDA guidelines emphasize rigorous testing for brominated derivatives, underscoring the importance of reliable suppliers and documented safety data sheets (SDS).

Emerging trends in custom synthesis and contract manufacturing have further amplified the demand for high-purity 2-Bromobenzamide. Companies are increasingly seeking scalable production methods to meet the needs of high-value chemical markets. Additionally, its potential in catalysis research and electronic materials continues to inspire innovation, as seen in patents targeting OLED technologies and conductive polymers.

For laboratories and manufacturers, understanding the storage conditions and stability of 2-Bromobenzamide is critical. Proper handling under inert atmospheres and protection from moisture ensure prolonged shelf life. Frequently asked questions like "What solvents are compatible with 2-Bromobenzamide?" or "How to mitigate decomposition risks?" are addressed in advanced technical literature, reinforcing best practices.

In summary, 2-Bromobenzamide (CAS No. 4001-73-4) stands at the intersection of innovation and practicality. Its applications span life sciences, advanced materials, and industrial chemistry, driven by evolving technological demands. As industries prioritize efficiency and sustainability, this compound’s relevance is poised to grow, supported by ongoing research and collaborative advancements in synthetic chemistry.